1-[4-(4-methoxyphenoxy)-2-butyn-1-yl]azepane oxalate
Overview
Description
1-[4-(4-methoxyphenoxy)-2-butyn-1-yl]azepane oxalate, also known as MPB-PA, is a compound that has been gaining attention in scientific research due to its potential applications in the field of medicine. This compound is a potent and selective agonist of the G protein-coupled receptor GPR119, which is involved in the regulation of glucose and lipid metabolism.
Mechanism of Action
The mechanism of action of 1-[4-(4-methoxyphenoxy)-2-butyn-1-yl]azepane oxalate involves the activation of the GPR119 receptor, which is predominantly expressed in pancreatic beta cells and intestinal L cells. Activation of this receptor leads to the release of incretin hormones such as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP), which stimulate insulin secretion and improve glucose tolerance. This compound also activates the receptor in adipose tissue, leading to the release of adiponectin, which improves lipid metabolism.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In animal models of diabetes, this compound has been found to increase insulin secretion and improve glucose tolerance. It has also been found to improve lipid metabolism and reduce body weight. In addition, this compound has been shown to have anti-inflammatory effects and to protect against oxidative stress.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-[4-(4-methoxyphenoxy)-2-butyn-1-yl]azepane oxalate in lab experiments is its potency and selectivity for the GPR119 receptor. This allows for precise and specific manipulation of the receptor, which can be useful in studying its function and potential applications. However, one limitation of using this compound is its solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are a number of potential future directions for research on 1-[4-(4-methoxyphenoxy)-2-butyn-1-yl]azepane oxalate. One area of interest is the development of this compound analogs with improved pharmacokinetic properties and efficacy. Another area of research is the potential use of this compound in the treatment of other metabolic disorders, such as obesity and non-alcoholic fatty liver disease. Finally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the field of medicine.
Scientific Research Applications
1-[4-(4-methoxyphenoxy)-2-butyn-1-yl]azepane oxalate has been the subject of numerous scientific studies due to its potential applications in the field of medicine. One of the main areas of research has been the treatment of type 2 diabetes. This compound has been shown to increase insulin secretion and improve glucose tolerance in animal models of diabetes. It has also been found to improve lipid metabolism and reduce body weight in these models.
properties
IUPAC Name |
1-[4-(4-methoxyphenoxy)but-2-ynyl]azepane;oxalic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23NO2.C2H2O4/c1-19-16-8-10-17(11-9-16)20-15-7-6-14-18-12-4-2-3-5-13-18;3-1(4)2(5)6/h8-11H,2-5,12-15H2,1H3;(H,3,4)(H,5,6) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZJOUIONXATKGK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)OCC#CCN2CCCCCC2.C(=O)(C(=O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25NO6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.